Cas no 2306193-99-5 (VH032-cyclopropane-F)

• Product Name: VH032-cyclopropane-F
• CAS No: 2306193-99-5
• MF: C₂₆H₃₃FN₄O₅S
• MW: 532.6274
• CID: 4739818
• Update Time: 2025-07-19

VH032-cyclopropane-F Chemical and Physical Properties

Names and Identifiers

• VH032-cyclopropane-F
• (2S,4R)-1-((S)-2-(1-fluorocyclopropane-1-carboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(2-hydroxy-4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
• VH 101, phenol
• (2S,4R)-1-((S)-2-(1-Fluorocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(2-hydroxy-4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C26H33FN4O5S/c1-14-20(37-13-29-14)15-5-6-16(19(33)9-15)11-28-22(34)18-10-17(32)12-31(18)23(35)21(25(2,3)4)30-24(36)26(27)7-8-26/h5-6,9,13,17-18,21,32-33H,7-8,10-12H2,1-4H3,(H,28,34)(H,30,36)/t17-,18+,21-/m1/s1
• InChI Key： OKBLHQUBMCCFKE-LVCYWYKZSA-N
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C1C([H])=C([H])C(=C(C=1[H])O[H])C([H])([H])N([H])C([C@]1([H])C([H])([H])[C@]([H])(C([H])([H])N1C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C1(C([H])([H])C1([H])[H])F)=O)=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 882
• Topological Polar Surface Area: 160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on VH032-cyclopropane-F

Exploring VH032-cyclopropane-F (CAS No. 2306193-99-5): A Cutting-Edge Compound in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation (TPD), VH032-cyclopropane-F (CAS No. 2306193-99-5) has emerged as a pivotal small-molecule degrader. This compound belongs to the proteolysis-targeting chimera (PROTAC) family, a revolutionary therapeutic modality that harnesses the ubiquitin-proteasome system to selectively degrade disease-causing proteins. With its unique cyclopropane-F moiety, this molecule exhibits enhanced stability and binding affinity, making it a subject of intense research in oncology and neurodegenerative diseases.

The structural design of VH032-cyclopropane-F integrates a VHL ligand (VH032) linked to a target-binding warhead via a cyclopropane-based linker. This configuration optimizes pharmacokinetic properties while minimizing off-target effects—a critical consideration in drug development. Researchers are particularly interested in its potential to address "undruggable" targets, a hot topic in AI-driven drug discovery forums and publications like Nature Chemical Biology.

Recent studies highlight the role of CAS No. 2306193-99-5 in overcoming drug resistance, a major challenge in cancer therapy. Its mechanism involves inducing ubiquitination of specific oncoproteins, leading to their degradation. This aligns with trending searches such as "PROTACs vs. traditional inhibitors" and "degrader selectivity optimization," reflecting growing interest in next-generation therapeutics. Notably, its fluorinated cyclopropane segment improves metabolic stability—a feature frequently discussed in medicinal chemistry webinars.

From a synthetic chemistry perspective, the preparation of VH032-cyclopropane-F involves multi-step organic transformations, including palladium-catalyzed cross-couplings to install the cyclopropane-F unit. Analytical characterization via LC-MS and NMR confirms its high purity (>98%), a key requirement for biological assays. The compound’s physicochemical properties (LogP ~3.2, MW 583.6 g/mol) make it suitable for in vivo studies, a focus area in recent grant-funded projects.

Beyond oncology, this molecule’s application in neurodegenerative disease models (e.g., tauopathy) is gaining traction. Publications in Cell Chemical Biology (2023) demonstrated its efficacy in reducing pathological protein aggregates—addressing popular queries like "PROTACs for Alzheimer’s." Its brain-penetrant potential, enhanced by the fluorine atom, positions it as a candidate for CNS-targeted degraders.

In the context of AI-augmented molecular design, VH032-cyclopropane-F serves as a benchmark for machine learning models predicting degrader efficiency. Computational studies leveraging AlphaFold2 and molecular dynamics simulations have correlated its linker rigidity with improved ternary complex formation—a trending subtopic in computational chemistry conferences.

Supply chain considerations for CAS No. 2306193-99-5 emphasize GMP-compliant synthesis scaling, responding to industry demands for "translational degraders." Regulatory discussions around PROTACs’ classification (small molecules vs. biologics) further underscore its commercial relevance, frequently appearing in FDA workshop reports.

As the TPD field expands, VH032-cyclopropane-F continues to inspire derivative development, including bivalent degraders and photoPROTACs. Its patent landscape (WO2022159607) reflects strategic IP positioning in the competitive degrader market, a focal point for biotech investors analyzing "PROTAC market growth 2024" trends.